Cas no 156948-00-4 ((E)-3-Methoxy-2-butenoic acid)

• Product name: (E)-3-Methoxy-2-butenoic acid
• CAS No: 156948-00-4
• MF: C₅H₈O₃
• MW: 116.11522
• CID: 1073615
• PubChem ID: 1713817

(E)-3-Methoxy-2-butenoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-Methoxy-2-butenoic acid
• (2E)-3-Methoxybut-2-enoic acid
• 2-Butenoic acid, 3-methoxy-, (2E)-
• 156947-99-8
• J-501964
• AKOS006375242
• SCHEMBL2799101
• (E)-3-methoxybut-2-enoic acid
• SCHEMBL2799093
• 156948-00-4

• MDL： MFCD14525462
• Inchi： InChI=1S/C5H8O3/c1-4(8-2)3-5(6)7/h3H,1-2H3,(H,6,7)/b4-3+
• InChI Key： BNKISRDHFGXPMO-ONEGZZNKSA-N
• SMILES： C/C(=C\C(=O)O)/OC

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 46.53